Cas no 2680893-07-4 (tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate)

• Product Name: tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate
• CAS No: 2680893-07-4
• MF: C₁₃H₁₇F₃IN₃O₂
• MW: 431.192665815353
• CID: 5625723
• PubChem ID: 165934405
• Update Time: 2025-10-17

tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate
• EN300-28304155
• 2680893-07-4
• tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

• Inchi： 1S/C13H17F3IN3O2/c1-7-9(17)10-19(11(21)22-12(2,3)4)6-5-8(13(14,15)16)20(10)18-7/h8H,5-6H2,1-4H3
• InChI Key： VXMUMPJFOSCIHX-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C=1N(C(=O)OC(C)(C)C)CCC2C(F)(F)F

Computed Properties

• Exact Mass: 431.03176g/mol
• Monoisotopic Mass: 431.03176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS: 2680893-07-4)

The compound tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate (CAS: 2680893-07-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, including its synthesis, characterization, and biological relevance.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives as versatile scaffolds in medicinal chemistry. The tert-butyl ester group in this compound enhances its stability and solubility, making it an attractive intermediate for further chemical modifications. The presence of the trifluoromethyl group is particularly noteworthy, as it often imparts improved metabolic stability and binding affinity to target proteins, which is crucial for the development of novel therapeutics.

One of the key breakthroughs in the synthesis of this compound involves a multi-step protocol starting from readily available precursors. Researchers have optimized the reaction conditions to achieve high yields and purity, which is essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The iodination step, in particular, has been fine-tuned to ensure regioselectivity and minimize side reactions, thereby improving the overall efficiency of the synthesis.

In terms of biological applications, preliminary studies suggest that tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate exhibits promising activity against certain kinase targets. Kinases play a critical role in various signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity makes it a valuable tool for probing biological mechanisms and a potential lead for drug development.

Further investigations are underway to explore the compound's pharmacokinetic properties and toxicity profile, which are critical for its transition from a research tool to a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced efficacy and safety profiles. The integration of computational modeling and experimental data is also being leveraged to predict the compound's behavior in biological systems and guide further optimization.

In conclusion, tert-butyl 3-iodo-2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-4-carboxylate represents a promising scaffold in medicinal chemistry with broad potential applications. Its synthetic accessibility, coupled with its intriguing biological activity, positions it as a valuable asset for future research and drug discovery efforts. Continued exploration of its properties and derivatives is likely to yield significant contributions to the field of chemical biology and beyond.